4-chloro-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 4-chloro-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C16H12ClN3O2S/c1-22-13-8-4-11(5-9-13)15-19-20-16(23-15)18-14(21)10-2-6-12(17)7-3-10/h2-9H,1H3,(H,18,20,21)
• InChI Key: COFVOSVXAOKFIF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(S2)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H12ClN3O2S
• Molecular Weight: 345.8 g/mol

Description

4-chloro-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide is a chemical compound that has been widely used in scientific research. It belongs to the family of thiadiazole derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-chloro-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. It has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been reported to reduce inflammation, inhibit tumor growth, and exhibit antibacterial activity. It has also been found to modulate the activity of certain neurotransmitters in the brain, which may have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-chloro-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide in lab experiments is its versatility. It can be used in a wide range of studies, from basic research to drug development. However, one limitation is that it may exhibit toxicity at high concentrations, which can affect the accuracy of the results.

Future Directions

There are several future directions for the use of 4-chloro-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide in scientific research. One direction is the development of new drugs based on its structure and properties. Another direction is the investigation of its potential in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
In conclusion, this compound is a versatile chemical compound that has been widely used in scientific research. Its anti-inflammatory, anti-tumor, and anti-bacterial properties make it a promising candidate for the development of new drugs. However, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 4-chloro-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide has been reported in the literature using different methods. One of the most common methods involves the reaction of 4-chlorobenzoyl chloride with 2-amino-5-(4-methoxyphenyl)-1,3,4-thiadiazole in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography.

Scientific Research Applications

4-chloro-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide has been used in various scientific research studies. It has been found to possess anti-inflammatory, anti-tumor, and anti-bacterial properties. It has also been used in the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.